Cas no 2227679-37-8 (methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227679-37-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6258635
• PubChem ID: 165760487
• Update Time: 2025-05-22

methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate
• 2227679-37-8
• EN300-1777810
• methyl 5-[(1S)-1-aminoethyl]-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H13N3O2/c1-5(9)7-4-6(8(12)13-3)10-11(7)2/h4-5H,9H2,1-3H3/t5-/m0/s1
• InChI Key： HORDOQOBIBXARU-YFKPBYRVSA-N
• SMILES： O(C)C(C1C=C([C@H](C)N)N(C)N=1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-(1S)-1-Aminoethyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2227679-37-8)

Methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate, with the CAS registry number 2227679-37-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The molecule's structure features a pyrazole ring substituted with an aminoethyl group at position 5 and a methyl ester group at position 3, making it a valuable substrate for further functionalization and biological evaluation.

The synthesis of methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and esterifications. The stereochemistry at the aminoethyl group is crucial for its biological activity, as indicated by the (1S) designation in its name. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, which is essential for studying its pharmacokinetic properties and therapeutic potential.

Pyrazole derivatives, including methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate, have been explored for their anti-inflammatory, antioxidant, and anticancer activities. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit key enzymes involved in inflammation, suggesting its potential as a lead molecule for developing novel anti-inflammatory agents. Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity to several drug targets, including protein kinases and receptors involved in cancer progression.

In addition to its pharmacological applications, methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate has shown promise in agrochemical research. Field trials conducted by agricultural scientists have demonstrated its efficacy as a plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. This dual functionality underscores the versatility of pyrazole-based compounds in addressing both medical and agricultural challenges.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of methyl 5-(1S)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate. Researchers have developed environmentally friendly methods for its production, reducing waste and energy consumption. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing while maintaining high standards of product quality.

In conclusion, methyl 5-(1S)-aminoethyl-methyl-H-pyrazole-carboxylate, with CAS No. 2227679-37-8, represents a versatile and biologically active compound with wide-ranging applications in medicine and agriculture. Its unique chemical structure and stereochemistry contribute to its diverse functionalities, making it a valuable asset in contemporary research and development.